Cas no 1269926-59-1 ((3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid
• CAS No: 1269926-59-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5693735
• PubChem ID: 55292804
• Update Time: 2025-05-23

(3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-METHYLPYRIDIN-4-YL)PROPANOICACID
• 1269926-59-1
• AKOS006367385
• (3R)-3-AMINO-3-(2-METHYLPYRIDIN-4-YL)PROPANOIC ACID
• EN300-1283859
• 4-Pyridinepropanoic acid, β-amino-2-methyl-, (βR)-
• (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid

• Inchi： 1S/C9H12N2O2/c1-6-4-7(2-3-11-6)8(10)5-9(12)13/h2-4,8H,5,10H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： RISTWYAUNREKJQ-MRVPVSSYSA-N
• SMILES： OC(C[C@H](C1C=CN=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 349.5±42.0 °C(Predicted)
• pka: 3.06±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid

(3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid: A Comprehensive Overview

(3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid, identified by the CAS number 1269926-59-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a chiral center at the third carbon atom, which is attached to an amino group and a 2-methylpyridin-4-yl group, along with a carboxylic acid moiety. This configuration imparts the compound with distinct chemical and biological properties.

The synthesis of (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid involves a series of well-defined chemical reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess. The use of catalytic asymmetric induction techniques has been particularly beneficial in this regard. Researchers have also explored various protecting group strategies to optimize the synthesis process, making it more scalable and cost-effective.

The biological activity of 1269926-59-1 has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in metabolic pathways. For instance, it has shown remarkable efficacy in inhibiting the activity of certain kinases, which are implicated in various disease states such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug development.

In addition to its enzymatic activity, (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid has also been investigated for its ability to modulate cellular signaling pathways. Recent studies have highlighted its role in regulating the PI3K/AKT/mTOR pathway, which is crucial for cell survival and proliferation. This modulation could pave the way for novel therapeutic interventions targeting diseases characterized by dysregulated signaling.

The structural versatility of this compound allows for further functionalization and optimization. Researchers have explored various substitution patterns on the pyridine ring and modifications to the amino group to enhance bioavailability and potency. These efforts have led to the identification of several analogs with improved pharmacokinetic profiles.

From an environmental standpoint, the synthesis and handling of 1269926-59-1 are conducted under strict safety protocols to ensure minimal ecological impact. The compound's stability under various storage conditions has also been evaluated, providing valuable insights into its shelf life and optimal storage requirements.

In conclusion, (3R)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid, with its unique chemical structure and promising biological activity, represents a significant advancement in medicinal chemistry. Its potential applications span across multiple therapeutic areas, making it a focal point for ongoing research and development efforts.